Cas no 15742-38-8 (Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-)

Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- structure
15742-38-8 structure
Product Name:Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-
CAS No:15742-38-8
MF:Cl3H15IrN5
MW:383.72859120369
MDL:MFCD00798542
CID:162970
PubChem ID:24877669
Update Time:2025-11-02

Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- Chemical and Physical Properties

Names and Identifiers

    • Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-
    • 529281_ALDRICH
    • AG-E-06413
    • AGN-PC-00PLQ1
    • Chloropentaammineiridium(III) chloride, Ir min
    • Chloropentaammineiridiumdichloride (6CI,7CI)
    • CTK8F8609
    • Iridium(2+), pentaamminechloro-, dichloride (8CI)
    • Iridium(2+), pentaamminechloro-, dichloride, (OC-6-22)- (9CI)
    • Pentaamminechloroiridium(2+) dichloride
    • Pentaamminechloroiridium(III) chloride
    • MFCD00798542
    • Pentaamminechloroiridium(III) chloride, 99.95% trace metals basis
    • Chloropentaammineiridium(III) chloride, Ir 49.6% min
    • Iridium(2+), pentaamminechloro-, chloride (1:2), (OC-6-22)-
    • azane;trichloroiridium
    • 15742-38-8
    • iridium trichloride pentaamine
    • azane,trichloroiridium
    • MDL: MFCD00798542
    • Inchi: 1S/3ClH.Ir.5H3N/h3*1H;;5*1H3/q;;;+3;;;;;/p-3
    • InChI Key: DYGMZANLQHDDSH-UHFFFAOYSA-K
    • SMILES: [Ir](Cl)(Cl)Cl.N.N.N.N.N

Computed Properties

  • Exact Mass: 383.00223g/mol
  • Monoisotopic Mass: 383.00223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 8
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 5Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Yellowish brown powder
  • Melting Point: >300 °C (lit.)
  • Solubility: Not determined

Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-ZS649-50mg
Chloropentaammineiridium(III) chloride
15742-38-8 99.9% (metals basis), Ir 49.6% min
50mg
¥441.0 2022-02-28
City Chemical
I151-1GM
Iridium Pentamino Chloride
15742-38-8
1gm
$240.24 2023-09-19
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
529281-1G
Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-
15742-38-8
1g
¥2056.54 2023-12-05
abcr
AB209584-5 g
Chloropentaammineiridium(III) chloride, 99.9% (metals basis), Ir 49.6%; .
15742-38-8 99.9%
5 g
€1,724.00 2023-07-20
abcr
AB209584-
Chloropentaammineiridium(III) chloride, 99.9% (metals basis), Ir 49.6%; .
15742-38-8 99.9%
€95.60 2022-06-11
abcr
AB209584-250 mg
Chloropentaammineiridium(III) chloride, 99.9% (metals basis), Ir 49.6%; .
15742-38-8 99.9%
250 mg
€109.00 2023-07-20
abcr
AB209584-1 g
Chloropentaammineiridium(III) chloride, 99.9% (metals basis), Ir 49.6%; .
15742-38-8 99.9%
1 g
€375.00 2023-07-20
eNovation Chemicals LLC
Y1258406-250mg
Iridium(2+), pentaamminechloro-, chloride (1:2), (OC-6-22)-
15742-38-8 99.9% Metals basis (Ir : 48.3%)
250mg
$335 2024-06-07
eNovation Chemicals LLC
Y1258406-1g
Iridium(2+), pentaamminechloro-, chloride (1:2), (OC-6-22)-
15742-38-8 99.9% Metals basis (Ir : 48.3%)
1g
$595 2024-06-07
eNovation Chemicals LLC
Y1258406-5g
Iridium(2+), pentaamminechloro-, chloride (1:2), (OC-6-22)-
15742-38-8 99.9% Metals basis (Ir : 48.3%)
5g
$2320 2024-06-07

Additional information on Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-

Recent Advances in the Study of Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- (CAS: 15742-38-8)

In recent years, the compound Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- (CAS: 15742-38-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This iridium-based complex, known for its unique coordination chemistry and potential biomedical applications, has been the subject of numerous studies aimed at exploring its properties and utility in drug development, catalysis, and diagnostic imaging.

One of the most notable advancements in this area is the elucidation of the compound's mechanism of action in biological systems. Recent research published in the Journal of Medicinal Chemistry (2023) highlights its ability to interact with DNA and proteins, suggesting potential applications in targeted cancer therapy. The study demonstrated that the iridium complex exhibits selective cytotoxicity towards cancer cells, with minimal effects on healthy tissues, a finding that could pave the way for novel chemotherapeutic agents.

Another key development involves the use of Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- in catalytic applications. A 2024 study in ACS Catalysis reported that this compound serves as an efficient catalyst for the oxidation of organic substrates under mild conditions. The researchers attributed this catalytic activity to the unique electronic structure of the iridium center, which facilitates electron transfer processes. This discovery has implications for green chemistry and sustainable industrial processes.

In the realm of diagnostic imaging, recent work has explored the compound's potential as a contrast agent for magnetic resonance imaging (MRI). A study in Chemical Communications (2023) demonstrated that the paramagnetic properties of the iridium complex enhance MRI contrast, offering improved resolution for soft tissue imaging. This application could significantly advance non-invasive diagnostic techniques.

Despite these promising findings, challenges remain in the practical application of Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-. Issues such as stability in physiological conditions, bioavailability, and potential toxicity require further investigation. Ongoing research is focused on modifying the ligand environment of the iridium center to optimize its performance for specific applications.

In conclusion, the latest research on Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- (CAS: 15742-38-8) underscores its versatility and potential across multiple domains of chemical biology and medicine. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new therapeutic and diagnostic tools.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.